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Compound of Interest

Compound Name: Schradan

Cat. No.: B1681561

IMMEDIATE SAFETY AND HANDLING PRECAUTIONS: Schradan
(Octamethylpyrophosphoramide) is a highly toxic organophosphate insecticide that is now
largely considered obsolete.[1] Due to its extreme toxicity, handling and disposal require
stringent safety measures to protect laboratory personnel and the environment. Schradan is
classified as fatal if swallowed or in contact with skin.[2][3] It functions as a cholinesterase
inhibitor, posing a significant health risk.[4][5]

Before handling Schradan, it is imperative to consult your institution's Environmental Health
and Safety (EHS) department. The procedures outlined below are intended as a general guide
and must be superseded by your local, state, and federal regulations and institutional
protocols. Personnel handling Schradan must be thoroughly trained in the safe handling of
hazardous chemicals.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when working with Schradan. This includes, but
is not limited to:

e Gloves: Chemical-resistant gloves are essential. Given that Schradan is fatal on skin
contact, double-gloving may be advisable.[3][6]

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required to
prevent eye contact.[3]
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e Lab Coat: Alab coat or chemical-resistant apron should be worn to protect against splashes.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any vapors.

Spill Management

In the event of a spill, immediately evacuate the area and alert your institution's EHS
department. Do not attempt to clean up a Schradan spill unless you are trained and equipped
to do so.

Proper Disposal Procedures for Schradan

The disposal of Schradan and its containers must be managed as hazardous waste. The
recommended disposal method for many hazardous pesticides is to engage a professional
hazardous waste disposal service.[7]

Step 1: Inactivation and Neutralization (to be performed by trained professionals)

While specific chemical degradation protocols for Schradan are not readily available in the
provided search results, organophosphate pesticides can often be detoxified through
hydrolysis. This process should only be attempted by qualified chemists under controlled
laboratory conditions, as the reaction itself can be hazardous.

Step 2: Waste Segregation and Labeling

» Solid Waste: All solid waste contaminated with Schradan, including personal protective
equipment (gloves, etc.), absorbent materials from spill cleanups, and empty containers,
must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused Schradan solutions and rinsate from cleaning contaminated
glassware should be collected in a separate, sealed, and clearly labeled hazardous waste
container. Do not mix with other chemical waste streams unless explicitly permitted by your
EHS department.

» Labeling: All waste containers must be labeled in accordance with EPA and DOT regulations.
The label should clearly state "Hazardous Waste," identify the contents as "Schradan," and
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include the appropriate hazard warnings (e.g., "Toxic").
Step 3: Container Management

Empty Schradan containers are considered hazardous waste and must be handled
appropriately. The practice of triple rinsing, common for less hazardous pesticides, may be a
preliminary step, but the rinsate itself is hazardous waste and must be collected.[8]

« Initial Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or
methanol).

o Collect Rinsate: All rinsate must be collected and treated as hazardous liquid waste.
e Puncture Container: After rinsing, puncture the container to prevent reuse.

» Dispose as Solid Waste: The rinsed and punctured container should be disposed of as solid
hazardous waste.

Step 4: Arranging for Professional Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste by a licensed contractor. Do not attempt to dispose of Schradan waste
through standard laboratory or municipal waste streams.

Quantitative Data Summary

Property Value Source
Molecular Formula C8H24N403P2 [21[4]
Molecular Weight 286.25 g/mol [1][2]
Melting Point 14-20 °C [5]
Boiling Point 120 -125°C [2]
Flash Point > 100 °C 2]

UN Number UN2810 [2]
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Experimental Protocols

Detailed experimental protocols for the degradation or detoxification of Schradan were not
found in the provided search results. The development of such a protocol would require
extensive research and should only be undertaken by qualified professionals in a controlled
setting. The primary recommendation is for disposal via a licensed hazardous waste contractor.

[7]
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Caption: Logical workflow for the safe disposal of Schradan waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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